![molecular formula C14H12O2 B7761540 4-(2-Methylphenoxy)benzaldehyde](/img/structure/B7761540.png)
4-(2-Methylphenoxy)benzaldehyde
Overview
Description
4-(2-Methylphenoxy)benzaldehyde is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemosensors for pH : 2-hydroxy-5-methyl-3-((pyridin-2-ylimino)methyl)benzaldehyde and its analogs have been studied as fluorescent chemosensors for pH. These compounds can discriminate between normal and cancer cells based on the pH difference, making them potentially useful for medical diagnostics (Dhawa et al., 2020).
Co-oxidation of Styrene : In a study, 4-methylphenol and related compounds were involved in the co-oxidation of styrene to styrene oxide and benzaldehyde using horseradish peroxidase and H2O2. This process represents a biochemical model for protein-mediated co-oxidation relevant to understanding metabolic pathways and environmental interactions (Ortiz de Montellano & Grab, 1987).
Bioproduction of Benzaldehyde : Research on enhancing bioproduction of benzaldehyde, a widely used molecule in the flavor industry, through a two-phase partitioning bioreactor using Pichia pastoris has been conducted. This work aimed to optimize the conditions for higher yields of biologically produced benzaldehyde, which has greater consumer acceptance and price advantage (Craig & Daugulis, 2013).
Synthesis of Organic Materials : 4-Methyl(methoxy or chloro)benzaldehyde reacted with 2-methyl-8-quinolinol was used to synthesize substituted 2-styryl-8-quinolinol, which acted as a chelating ligand to prepare aluminum and zinc complexes. These complexes were studied for their spectroscopic, thermal, thermomechanical, and optical properties, showing potential applications in materials science (Barberis & Mikroyannidis, 2006).
Fluorescence Sensing of pH : Another study on 2-Hydroxy-5-methyl-3-((quinolin-6-ylimino)methyl)benzaldehyde revealed its application as a ratiometric fluorescent chemosensor for pH. The ability to detect changes in pH with color and fluorescence changes makes it useful for environmental monitoring, medical diagnostics, and chemical reactions monitoring (Halder et al., 2018).
properties
IUPAC Name |
4-(2-methylphenoxy)benzaldehyde | |
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InChI |
InChI=1S/C14H12O2/c1-11-4-2-3-5-14(11)16-13-8-6-12(10-15)7-9-13/h2-10H,1H3 | |
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InChI Key |
QMLSOVZKTZTQHY-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=CC=C1OC2=CC=C(C=C2)C=O | |
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Molecular Formula |
C14H12O2 | |
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Molecular Weight |
212.24 g/mol | |
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Synthesis routes and methods
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